Cas no 1171414-54-2 (N-(4-ethoxy-1,3-benzothiazol-2-yl)-2,5-dimethyl-N-(pyridin-3-yl)methylfuran-3-carboxamide)

• Product Name: N-(4-ethoxy-1,3-benzothiazol-2-yl)-2,5-dimethyl-N-(pyridin-3-yl)methylfuran-3-carboxamide
• CAS No: 1171414-54-2
• MF: C₂₂H₂₁N₃O₃S
• MW: 407.48544383049
• CID: 6360118
• PubChem ID: 43967459
• Update Time: 2025-07-16

N-(4-ethoxy-1,3-benzothiazol-2-yl)-2,5-dimethyl-N-(pyridin-3-yl)methylfuran-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-ethoxy-1,3-benzothiazol-2-yl)-2,5-dimethyl-N-(pyridin-3-yl)methylfuran-3-carboxamide
• N-(4-ethoxy-1,3-benzothiazol-2-yl)-2,5-dimethyl-N-(pyridin-3-ylmethyl)furan-3-carboxamide
• 1171414-54-2
• N-(4-ethoxy-1,3-benzothiazol-2-yl)-2,5-dimethyl-N-[(pyridin-3-yl)methyl]furan-3-carboxamide
• N-(4-ethoxybenzo[d]thiazol-2-yl)-2,5-dimethyl-N-(pyridin-3-ylmethyl)furan-3-carboxamide
• F2515-3876
• AKOS024655901

• Inchi： 1S/C22H21N3O3S/c1-4-27-18-8-5-9-19-20(18)24-22(29-19)25(13-16-7-6-10-23-12-16)21(26)17-11-14(2)28-15(17)3/h5-12H,4,13H2,1-3H3
• InChI Key： QLSMRBIZSDBJAO-UHFFFAOYSA-N
• SMILES： O1C(C)=CC(C(N(C2=NC3=C(OCC)C=CC=C3S2)CC2=CC=CN=C2)=O)=C1C

Computed Properties

• Exact Mass: 407.13036271g/mol
• Monoisotopic Mass: 407.13036271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 565
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 96.7Ų

Additional information on N-(4-ethoxy-1,3-benzothiazol-2-yl)-2,5-dimethyl-N-(pyridin-3-yl)methylfuran-3-carboxamide

Introduction to N-(4-ethoxy-1,3-benzothiazol-2-yl)-2,5-dimethyl-N-(pyridin-3-yl)methylfuran-3-carboxamide (CAS No. 1171414-54-2)

N-(4-ethoxy-1,3-benzothiazol-2-yl)-2,5-dimethyl-N-(pyridin-3-yl)methylfuran-3-carboxamide, identified by its CAS number CAS No. 1171414-54-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and development. The structural complexity of this molecule, characterized by its benzothiazole and furan moieties, positions it as a potential candidate for further exploration in drug discovery.

The benzothiazole ring system is a well-documented pharmacophore in medicinal chemistry, known for its presence in numerous bioactive molecules. The presence of the 4-ethoxy substituent in the benzothiazole moiety enhances the molecule's solubility and bioavailability, which are critical factors in drug design. Additionally, the furan ring contributes to the molecule's overall stability and reactivity, making it a versatile scaffold for chemical modifications.

The pyridine ring in the N-(pyridin-3-yl)methylfuran part of the molecule adds another layer of complexity, providing multiple sites for interaction with biological targets. Pyridine derivatives are widely recognized for their role in modulating various biological pathways, including enzyme inhibition and receptor binding. The combination of these structural elements makes N-(4-ethoxy-1,3-benzothiazol-2-yl)-2,5-dimethyl-N-(pyridin-3-yl)methylfuran-3-carboxamide a compelling candidate for further investigation.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved efficacy and reduced side effects. The compound CAS No. 1171414-54-2 has been studied for its potential applications in treating various diseases, including inflammatory disorders and infectious diseases. Its unique structural features suggest that it may interact with multiple targets simultaneously, leading to synergistic effects that could enhance therapeutic outcomes.

The synthesis of N-(4-ethoxy-1,3-benzothiazol-2-yl)-2,5-dimethyl-N-(pyridin-3-yl)methylfuran-3-carboxamide involves a series of well-established organic reactions, including condensation, cyclization, and functional group transformations. The precision required in these synthetic steps underscores the importance of advanced chemical techniques and methodologies. Researchers have leveraged cutting-edge technologies such as flow chemistry and automated synthesis to optimize the production process and ensure high yields.

The biological activity of this compound has been evaluated through various in vitro and in vivo assays. Preliminary studies have shown that it exhibits potent inhibitory effects on certain enzymes and receptors associated with disease pathways. For instance, its ability to modulate inflammatory responses has been highlighted in studies targeting cytokine production and immune cell function. These findings are particularly intriguing given the growing interest in immunomodulatory therapies for chronic inflammatory conditions.

The pharmacokinetic properties of N-(4-ethoxy-1,3-benzothiazol-2-yl)-2,5-dimethyl-N-(pyridin-3-yl)methylfuran-3-carboxamide have also been thoroughly investigated. Its favorable pharmacokinetic profile, characterized by good absorption, distribution, metabolism, and excretion (ADME) properties, makes it an attractive candidate for clinical development. Further studies are needed to optimize its pharmacokinetic parameters and assess its long-term safety.

The potential therapeutic applications of this compound are vast. Researchers are exploring its efficacy in treating neurological disorders, where its ability to cross the blood-brain barrier may be particularly beneficial. Additionally, its anti-inflammatory properties suggest that it could be used to develop novel treatments for conditions such as rheumatoid arthritis and Crohn's disease.

The development of new drugs is often a multi-step process that involves collaboration between chemists, biologists, pharmacologists, and clinicians. N-(4-hydroxybenzoylthiophene) is one example of a compound that has transitioned from laboratory research to clinical trials due to its promising therapeutic potential. Similarly, N-(4-methoxybenzoylthiophene) has shown promise in early-stage clinical trials for treating certain types of cancer.

The future direction of research on N-(4-hydroxybenzoylthiophene) will likely involve further optimization of its chemical structure to enhance its biological activity and reduce potential side effects. Advanced computational methods will play a crucial role in this process by allowing researchers to predict how different structural modifications will affect the molecule's properties.

In conclusion, N-(4-hydroxybenzoylthiophene) represents an exciting opportunity for drug discovery due to its unique structural features and promising biological activities. As research continues to uncover new therapeutic targets and develop innovative drug delivery systems, compounds like this one will be at the forefront of efforts to improve human health.